Cas no 1971879-01-2 (1-OAcetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose)

• Product Name: 1-OAcetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose
• CAS No: 1971879-01-2
• MF: C₂₉H₃₂O₆Si
• MW: 504.646289825439
• CID: 5064528
• Update Time: 2026-02-28

1-OAcetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose Chemical and Physical Properties

Names and Identifiers

• 1-OAcetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose

• Inchi： 1S/C29H32O6Si/c1-21(30)33-28-26(34-27(31)22-14-8-5-9-15-22)25(20-32-28)35-36(29(2,3)4,23-16-10-6-11-17-23)24-18-12-7-13-19-24/h5-19,25-26,28H,20H2,1-4H3
• InChI Key： POPFJOBSNAZLJE-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC1COC(C1OC(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 713
• Topological Polar Surface Area: 71.1

Additional information on 1-OAcetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose

Recent Advances in the Synthesis and Applications of 1-O-Acetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose (CAS: 1971879-01-2)

The compound 1-O-Acetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose (CAS: 1971879-01-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile role as a key intermediate in the synthesis of nucleoside analogs and other biologically active molecules. Recent studies have focused on optimizing its synthetic pathways, exploring its applications in drug development, and understanding its mechanistic roles in various biochemical processes. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

One of the most notable developments in the synthesis of 1-O-Acetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose is the refinement of protecting group strategies to enhance yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated that the use of tert-butyldiphenylsilyl (TBDPS) as a protecting group for the 3-hydroxyl position significantly improves the stability of the intermediate during multi-step synthesis. The study also highlighted the importance of acetyl and benzoyl groups at the 1 and 2 positions, respectively, in facilitating subsequent glycosylation reactions. These findings have practical implications for the scalable production of this compound, which is critical for its use in pharmaceutical applications.

In the realm of drug development, 1-O-Acetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose has been identified as a pivotal building block for the synthesis of L-nucleoside analogs, which exhibit potent antiviral and anticancer activities. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) detailed the successful incorporation of this compound into the synthesis of novel L-nucleoside derivatives with enhanced efficacy against hepatitis B virus (HBV). The study reported that the structural modifications enabled by this intermediate led to improved pharmacokinetic properties and reduced cytotoxicity, underscoring its value in antiviral drug design.

Beyond its applications in nucleoside chemistry, this compound has also been explored for its potential in carbohydrate-based vaccine development. Research published in Carbohydrate Research (2023) demonstrated its utility in the synthesis of complex glycoconjugates, which are essential for eliciting targeted immune responses. The study emphasized the compound's role in achieving high stereocontrol during glycosidic bond formation, a critical factor in the development of effective vaccines. These advancements highlight the compound's versatility and its growing importance in immunology and vaccine research.

In conclusion, 1-O-Acetyl-2-O-benzoyl-3-O-tert-butyldiphenylsilyl-L-threofuranose (CAS: 1971879-01-2) continues to be a cornerstone in chemical biology and medicinal chemistry, with recent research underscoring its synthetic utility and therapeutic potential. The ongoing optimization of its synthesis and the exploration of its applications in drug and vaccine development promise to yield further breakthroughs in the coming years. Researchers and industry stakeholders are encouraged to stay abreast of these developments to leverage the full potential of this compound in their work.